Cas no 2490344-74-4 ((6S)-4-oxo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-6-carboxylic acid)

• Product Name: (6S)-4-oxo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-6-carboxylic acid
• CAS No: 2490344-74-4
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• MDL: MFCD32852384
• CID: 5671055
• PubChem ID: 155820860
• Update Time: 2025-06-15

(6S)-4-oxo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26869898
• (6S)-4-Oxo-1,5,6,7-tetrahydropyrazolo[4,3-c]pyridine-6-carboxylic acid
• (6S)-4-oxo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylic acid
• 2490344-74-4
• (6S)-4-oxo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-6-carboxylic acid

• MDL： MFCD32852384
• Inchi： 1S/C7H7N3O3/c11-6-3-2-8-10-4(3)1-5(9-6)7(12)13/h2,5H,1H2,(H,8,10)(H,9,11)(H,12,13)/t5-/m0/s1
• InChI Key： WGJBVVVBUCXOIW-YFKPBYRVSA-N
• SMILES： O=C1C2C=NNC=2C[C@@H](C(=O)O)N1

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 95.1Ų

Additional information on (6S)-4-oxo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-6-carboxylic acid

Introduction to (6S)-4-oxo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylic acid (CAS No. 2490344-74-4)

{(6S)-4-oxo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylic acid}, identified by the Chemical Abstracts Service Number (CAS No. 2490344-74-4), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the pyrazolo[4,3-c]pyridine class, a scaffold that has been increasingly explored for its pharmacological relevance. The presence of a carboxylic acid functional group at the 6-position and the specific stereochemistry at the 6S position contribute to its distinct chemical and biological properties.

The (6S)-configuration of this molecule is particularly noteworthy, as stereochemistry often plays a critical role in determining the efficacy and selectivity of bioactive compounds. The pyrazolo[4,3-c]pyridine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring, which provides a rich array of intermolecular interactions and reactivity patterns. These features make it an attractive candidate for further derivatization and investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the carboxylic acid moiety at the 6-position can engage in hydrogen bonding interactions with biological targets, while the nitrogen-rich heterocyclic system can interact through π-stacking and other non-covalent forces. These interactions are crucial for modulating binding affinity and selectivity.

In the realm of medicinal chemistry, (6S)-4-oxo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylic acid has been explored as a potential lead compound for various therapeutic applications. Its structural motif is reminiscent of known bioactive scaffolds that exhibit activities such as kinase inhibition, anti-inflammatory effects, and antimicrobial properties. The carboxylic acid group at the 6-position provides a handle for further functionalization via esterification or amidation reactions, allowing for the creation of libraries of derivatives with tailored biological profiles.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. Pyrazolo[4,3-c]pyridines have been reported to interact with enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in various disease pathways. The stereochemical purity at the 6S position may enhance binding specificity to these targets by optimizing geometric complementarity within the active site pocket.

Moreover, the compound’s solubility profile and metabolic stability are important considerations for its development into a drug candidate. Preliminary studies indicate that modifications to the core structure can significantly influence these properties. For instance, introducing polar substituents while maintaining the (6S)-configuration may improve solubility in aqueous media without compromising bioactivity.

The synthesis of (6S)-4-oxo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the pyrazolo[4,3-c]pyridine core requires multi-step synthetic strategies that often involve cyclocondensation reactions between appropriate precursors. The stereocontrol at the 6-position demands careful selection of reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis methodologies have made it feasible to achieve this level of stereochemical control with increasing efficiency.

Recent publications highlight the use of transition metal-catalyzed cross-coupling reactions in constructing complex heterocycles like this one. These reactions provide a powerful tool for introducing diverse functional groups into the molecule while maintaining regioselectivity and stereoselectivity. Such methodologies are essential for generating libraries of derivatives for high-throughput screening (HTS) campaigns.

In conclusion,(6S)-4-oxo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylic acid represents a promising scaffold for pharmaceutical innovation. Its unique structural features combined with its potential biological activities make it an attractive target for further research. As computational tools and synthetic methodologies continue to evolve,(CAS No. 2490344-74-4) will likely play an important role in discovering novel therapeutic agents that address unmet medical needs.